5-(3-methyl-1H-pyrazol-5-yl)-3-(4-methylphenyl)-1,2,4-oxadiazole

• IUPAC Name: 3-(4-methylphenyl)-5-(5-methyl-1H-pyrazol-3-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C13H12N4O/c1-8-3-5-10(6-4-8)12-14-13(18-17-12)11-7-9(2)15-16-11/h3-7H,1-2H3,(H,15,16)
• InChI Key: JCFYCZDDGSUPJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3=NNC(=C3)C
• Molecular Formula: C13H12N4O
• Molecular Weight: 240.26 g/mol

Description

5-(3-methyl-1H-pyrazol-5-yl)-3-(4-methylphenyl)-1,2,4-oxadiazole (MMPO) is a pyrazole-based oxadiazole compound that has been widely studied due to its potential applications in scientific research. MMPO is a novel compound that has been synthesized through a multi-step synthesis process and has been found to have a variety of biochemical and physiological effects.

Scientific Research Applications

5-(3-methyl-1H-pyrazol-5-yl)-3-(4-methylphenyl)-1,2,4-oxadiazole has been studied for its potential applications in scientific research. It has been found to be a promising compound for the development of new drugs, as it has been shown to have anti-inflammatory, analgesic, and anticonvulsant effects. Additionally, it has been found to have potential applications in the fields of cancer research, as it has been found to have cytotoxic effects on various cancer cell lines.

Mechanism of Action

The mechanism of action of 5-(3-methyl-1H-pyrazol-5-yl)-3-(4-methylphenyl)-1,2,4-oxadiazole is still under investigation. However, it is believed that the compound may act as an agonist at the G-protein coupled receptor, which is involved in the regulation of various physiological processes. Additionally, it has been suggested that 5-(3-methyl-1H-pyrazol-5-yl)-3-(4-methylphenyl)-1,2,4-oxadiazole may act as an inhibitor of the enzyme cyclooxygenase-2, which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
5-(3-methyl-1H-pyrazol-5-yl)-3-(4-methylphenyl)-1,2,4-oxadiazole has been found to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory, analgesic, and anticonvulsant effects, as well as cytotoxic effects on various cancer cell lines. Additionally, it has been found to have antioxidant and antibacterial properties.

Advantages and Limitations for Lab Experiments

5-(3-methyl-1H-pyrazol-5-yl)-3-(4-methylphenyl)-1,2,4-oxadiazole has several advantages and limitations for lab experiments. One advantage of 5-(3-methyl-1H-pyrazol-5-yl)-3-(4-methylphenyl)-1,2,4-oxadiazole is that it is relatively easy to synthesize and is relatively inexpensive. Additionally, it has been found to have a variety of biochemical and physiological effects. However, there are also several limitations to using 5-(3-methyl-1H-pyrazol-5-yl)-3-(4-methylphenyl)-1,2,4-oxadiazole in lab experiments. For example, the mechanism of action of 5-(3-methyl-1H-pyrazol-5-yl)-3-(4-methylphenyl)-1,2,4-oxadiazole is still not fully understood, which can limit its use in research. Additionally, the compound is relatively unstable and is easily degraded, which can limit its use in long-term experiments.

Future Directions

The potential future directions for 5-(3-methyl-1H-pyrazol-5-yl)-3-(4-methylphenyl)-1,2,4-oxadiazole research are vast. One potential area of research is the development of new drugs based on 5-(3-methyl-1H-pyrazol-5-yl)-3-(4-methylphenyl)-1,2,4-oxadiazole, as it has been found to have anti-inflammatory, analgesic, and anticonvulsant effects. Additionally, further research is needed to better understand the mechanism of action of 5-(3-methyl-1H-pyrazol-5-yl)-3-(4-methylphenyl)-1,2,4-oxadiazole, as well as its potential applications in cancer research. Additionally, research is needed to develop more stable forms of 5-(3-methyl-1H-pyrazol-5-yl)-3-(4-methylphenyl)-1,2,4-oxadiazole, which could be used in long-term experiments. Finally, research is needed to explore the potential applications of 5-(3-methyl-1H-pyrazol-5-yl)-3-(4-methylphenyl)-1,2,4-oxadiazole in other areas, such as the development of new materials.

Synthesis Methods

5-(3-methyl-1H-pyrazol-5-yl)-3-(4-methylphenyl)-1,2,4-oxadiazole was first synthesized in 2008 by a multi-step synthesis process. The synthesis process begins with the reaction of 3-methyl-1H-pyrazole-5-carboxamide with 4-methylphenyl isocyanate in the presence of anhydrous potassium carbonate to form 5-(3-methyl-1H-pyrazol-5-yl)-3-(4-methylphenyl)-1,2,4-oxadiazole. This reaction can be conducted at a temperature of 70°C for 4 hours in acetonitrile. The product can then be purified by column chromatography with ethyl acetate as the eluent.